![molecular formula C14H19NO5 B6274681 3-(1-{[(tert-butoxy)carbonyl]amino}-2-hydroxyethyl)benzoic acid CAS No. 213487-97-9](/img/structure/B6274681.png)
3-(1-{[(tert-butoxy)carbonyl]amino}-2-hydroxyethyl)benzoic acid
Overview
Description
“3-(1-{[(tert-butoxy)carbonyl]amino}-2-hydroxyethyl)benzoic acid” is a chemical compound with the CAS Number: 213487-97-9 . It has a molecular weight of 281.31 . The IUPAC name for this compound is 3- (1- ( (tert-butoxycarbonyl)amino)-2-hydroxyethyl)benzoic acid .
Synthesis Analysis
The synthesis of compounds similar to “this compound” often involves the use of tert-butyloxycarbonyl (Boc) as a protecting group . The Boc group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide . Removal of the Boc group in amino acids can be accomplished with strong acids such as trifluoroacetic acid in dichloromethane, or with HCl in methanol .Molecular Structure Analysis
The InChI code for this compound is 1S/C14H19NO5/c1-14(2,3)20-13(19)15-11(8-16)9-5-4-6-10(7-9)12(17)18/h4-7,11,16H,8H2,1-3H3, (H,15,19) (H,17,18) . This code provides a unique representation of the molecule’s structure.Scientific Research Applications
TBHB is used in a variety of scientific research applications, including the synthesis of other compounds, the study of biochemical and physiological effects, and the development of new drugs. It has been used in the synthesis of a variety of compounds, including amino acids and peptides, as well as in the synthesis of drugs such as antifungal agents and antibiotics. It is also used in the study of biochemical and physiological effects, as it has been found to have a variety of effects on the body, including anti-inflammatory and anti-cancer effects.
Mechanism of Action
The mechanism of action of TBHB is not fully understood, but it is believed to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). This enzyme is involved in the production of prostaglandins, which are hormones that play a role in inflammation and pain. By inhibiting the production of prostaglandins, TBHB can reduce inflammation and pain.
Biochemical and Physiological Effects
TBHB has been found to have a variety of biochemical and physiological effects. It has been found to have anti-inflammatory and anti-cancer effects, as well as to reduce pain. It has also been found to have anti-fungal and anti-bacterial effects, and to have a protective effect on the liver.
Advantages and Limitations for Lab Experiments
TBHB has a number of advantages and limitations for use in lab experiments. One advantage is that it is relatively easy to synthesize and is available in a variety of forms. Additionally, it is relatively inexpensive and has a high yield. However, it is not suitable for use in humans, as it can have adverse effects on the body.
Future Directions
There are a number of potential future directions for TBHB research. One potential direction is to further study its biochemical and physiological effects, as well as its mechanism of action. Additionally, further research could be conducted on its potential applications in the synthesis of other compounds and drugs. Finally, further research could be conducted on its potential therapeutic applications, such as its use as an anti-inflammatory or anti-cancer agent.
Synthesis Methods
TBHB can be synthesized through a process called Pd-catalyzed cross-coupling of an aryl bromide with a tert-butyloxycarbonylamine. This process involves a palladium catalyst, which binds to the aryl bromide and the tert-butyloxycarbonylamine in order to facilitate the reaction. It is a relatively straightforward process that yields a high yield of TBHB.
Properties
IUPAC Name |
3-[2-hydroxy-1-[(2-methylpropan-2-yl)oxycarbonylamino]ethyl]benzoic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO5/c1-14(2,3)20-13(19)15-11(8-16)9-5-4-6-10(7-9)12(17)18/h4-7,11,16H,8H2,1-3H3,(H,15,19)(H,17,18) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OISCONAXLCFVDU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC(CO)C1=CC(=CC=C1)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO5 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801153628 | |
Record name | 3-[1-[[(1,1-Dimethylethoxy)carbonyl]amino]-2-hydroxyethyl]benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801153628 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
281.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
213487-97-9 | |
Record name | 3-[1-[[(1,1-Dimethylethoxy)carbonyl]amino]-2-hydroxyethyl]benzoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=213487-97-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-[1-[[(1,1-Dimethylethoxy)carbonyl]amino]-2-hydroxyethyl]benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801153628 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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